Cas no 866018-38-4 (2-(6-Chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-fluorobenzoate)

• Product Name: 2-(6-Chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-fluorobenzoate
• CAS No: 866018-38-4
• MF: C₁₇H₁₃ClFNO₄
• MW: 349.740827322006
• CID: 5713718
• PubChem ID: 3750791
• Update Time: 2025-05-25

2-(6-Chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• ZINC01390471
• 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-fluorobenzoate
• AKOS005093188
• 2-(6-chloro-3-oxo-4H-1,4-benzoxazin-2-yl)ethyl 4-fluorobenzoate
• ZINC01390470
• 866018-38-4
• 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl4-fluorobenzoate
• 4W-0211
• 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-fluorobenzenecarboxylate
• Benzoic acid, 4-fluoro-, 2-(6-chloro-3,4-dihydro-3-oxo-2H-1,4-benzoxazin-2-yl)ethyl ester
• 2-(6-Chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-fluorobenzoate

• Inchi： 1S/C17H13ClFNO4/c18-11-3-6-14-13(9-11)20-16(21)15(24-14)7-8-23-17(22)10-1-4-12(19)5-2-10/h1-6,9,15H,7-8H2,(H,20,21)
• InChI Key： OSUINHYFZYDFOO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C(CCOC(C1C=CC(=CC=1)F)=O)O2)=O

Computed Properties

• Exact Mass: 349.0517138g/mol
• Monoisotopic Mass: 349.0517138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-(6-Chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-fluorobenzoate

Comprehensive Overview of 2-(6-Chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-fluorobenzoate (CAS No. 866018-38-4)

2-(6-Chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-fluorobenzoate (CAS No. 866018-38-4) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzoxazine core and 4-fluorobenzoate ester moiety, exhibits potential applications in drug development, particularly in the design of novel therapeutic agents. Its molecular structure combines a chloro-substituted benzoxazine with a fluorinated aromatic ester, making it a subject of interest for researchers exploring structure-activity relationships (SAR) and bioactive molecules.

The compound's CAS No. 866018-38-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds, as they are often screened for their pharmacokinetic properties and target binding affinities. Users frequently search for terms like "benzoxazine derivatives," "fluorobenzoate applications," and "CAS 866018-38-4 uses," reflecting the growing curiosity about its potential in biomedical research.

From a synthetic perspective, 2-(6-Chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-fluorobenzoate is synthesized through multi-step organic reactions, often involving esterification and cyclization techniques. The presence of both chloro and fluoro substituents enhances its reactivity and stability, making it a versatile intermediate in heterocyclic chemistry. Researchers are particularly interested in its potential as a scaffold for drug design, given the increasing demand for small-molecule therapeutics in treating complex diseases.

In the context of green chemistry and sustainable synthesis, this compound aligns with the industry's shift toward eco-friendly methodologies. Questions like "how to synthesize benzoxazine derivatives sustainably" and "applications of fluorobenzoates in medicine" are commonly explored in scientific forums, underscoring the compound's relevance in modern research. Its low environmental impact and high yield synthesis routes further contribute to its appeal.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The benzoxazine scaffold is known for its neuroactive properties, and the addition of a 4-fluorobenzoate group could modulate its blood-brain barrier permeability. This has led to inquiries such as "benzoxazine CNS activity" and "fluorinated compounds in neurology," highlighting its therapeutic promise.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 2-(6-Chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-fluorobenzoate, ensuring its purity and structural integrity. The compound's spectroscopic data is often shared in research publications, aiding in reproducibility and further studies. Searches for "CAS 866018-38-4 NMR peaks" and "HPLC methods for benzoxazines" reflect the practical needs of chemists working with this molecule.

In summary, 2-(6-Chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-fluorobenzoate (CAS No. 866018-38-4) represents a fascinating intersection of organic synthesis, medicinal chemistry, and sustainable science. Its unique structure and potential applications make it a valuable subject for ongoing research, particularly in the realms of drug discovery and therapeutic innovation. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing pharmaceutical sciences.